Cas no 433330-74-6 (3-(4-Chlorophenyl)-4-oxo-4-phenylbutanoic acid)

• Product Name: 3-(4-Chlorophenyl)-4-oxo-4-phenylbutanoic acid
• CAS No: 433330-74-6
• MF: C₁₆H₁₃ClO₃
• MW: 288.725623846054
• CID: 1093687
• PubChem ID: 72942739
• Update Time: 2025-05-20

3-(4-Chlorophenyl)-4-oxo-4-phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenyl)-4-oxo-4-phenylbutanoic acid
• 3-(4-Chlorophenyl)-4-oxo-4-phenylbutanoicacid
• 433330-74-6

• Inchi： 1S/C16H13ClO3/c17-13-8-6-11(7-9-13)14(10-15(18)19)16(20)12-4-2-1-3-5-12/h1-9,14H,10H2,(H,18,19)
• InChI Key： OFYKEXXOPOBMEG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(C1C=CC=CC=1)=O)CC(=O)O

Computed Properties

• Exact Mass: 288.0553220g/mol
• Monoisotopic Mass: 288.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.4Ų

Additional information on 3-(4-Chlorophenyl)-4-oxo-4-phenylbutanoic acid

Recent Advances in the Study of 3-(4-Chlorophenyl)-4-oxo-4-phenylbutanoic acid (CAS: 433330-74-6)

3-(4-Chlorophenyl)-4-oxo-4-phenylbutanoic acid (CAS: 433330-74-6) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, shedding light on its role in drug development and disease treatment.

One of the key areas of research has been the compound's role as an intermediate in the synthesis of biologically active molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel anti-inflammatory agents. The study highlighted the compound's ability to modulate key inflammatory pathways, making it a promising candidate for further investigation in the treatment of chronic inflammatory diseases.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which explored the compound's potential as a scaffold for designing inhibitors of specific enzymes involved in cancer progression. The researchers utilized computational modeling and in vitro assays to identify derivatives of 3-(4-Chlorophenyl)-4-oxo-4-phenylbutanoic acid that exhibited potent inhibitory activity against target enzymes, suggesting its potential in oncology drug discovery.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. A recent preclinical study published in Drug Metabolism and Disposition (2024) investigated the compound's absorption and distribution profiles, revealing favorable pharmacokinetic properties that support its further development as a therapeutic agent. These findings are particularly relevant for optimizing drug formulations and dosing regimens in future clinical trials.

In addition to its pharmacological applications, 3-(4-Chlorophenyl)-4-oxo-4-phenylbutanoic acid has been studied for its chemical properties. A 2023 study in Organic & Biomolecular Chemistry detailed innovative synthetic routes for the compound, emphasizing green chemistry principles to improve yield and reduce environmental impact. This research is critical for scaling up production while adhering to sustainable practices.

Despite these promising developments, challenges remain in translating the compound's potential into clinical applications. Issues such as toxicity profiles, off-target effects, and formulation stability need to be addressed in future studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward commercialization.

In conclusion, 3-(4-Chlorophenyl)-4-oxo-4-phenylbutanoic acid (CAS: 433330-74-6) represents a versatile and promising molecule in chemical biology and drug discovery. Recent research has highlighted its potential in anti-inflammatory and anticancer therapies, as well as its favorable pharmacokinetic properties. Continued exploration of its derivatives and mechanisms of action will likely yield further breakthroughs, positioning this compound as a valuable asset in the pharmaceutical industry.